N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H11F2N3S/c19-12-3-1-11(2-4-12)15-9-24-18-16(15)17(21-10-22-18)23-14-7-5-13(20)6-8-14/h1-10H,(H,21,22,23)
• InChI Key: MUAOLGQATFHHAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC3=NC=NC(=C23)NC4=CC=C(C=C4)F)F
• Molecular Formula: C18H11F2N3S
• Molecular Weight: 339.4 g/mol

Description

N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine, also known as BPTP, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound is a type of kinase inhibitor, which means that it can block the activity of certain enzymes in the body. In

Mechanism of Action

The mechanism of action of N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine involves the inhibition of several kinases that are involved in various signaling pathways in the body. This compound binds to the ATP binding site of these kinases, preventing them from phosphorylating their downstream targets. This leads to the inhibition of cell growth and proliferation, as well as the induction of apoptosis in cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells, leading to its potential applications in the treatment of autoimmune and inflammatory disorders.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that are related to its mechanism of action. In cancer cells, this compound inhibits the activity of several kinases that are involved in cell growth and proliferation, leading to the induction of apoptosis and the inhibition of tumor growth. In immune cells, this compound inhibits the production of pro-inflammatory cytokines, leading to the attenuation of the inflammatory response. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine has several advantages for lab experiments, including its high potency and selectivity for its target kinases, as well as its favorable pharmacokinetic profile. However, this compound also has some limitations, including its potential toxicity and off-target effects, as well as the need for further optimization of its synthesis and formulation.

Future Directions

There are several future directions for the study of N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine, including the optimization of its synthesis and formulation, the evaluation of its safety and toxicity in preclinical and clinical studies, and the development of novel analogs with improved potency and selectivity. This compound also has potential applications in combination therapy with other cancer drugs, as well as in the treatment of other diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully explore the therapeutic potential of this compound and its analogs.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the field of medicinal chemistry. Its synthesis method has been optimized, and it has been extensively studied for its potential applications in cancer research, autoimmune diseases, and inflammatory disorders. This compound's mechanism of action involves the inhibition of several kinases that are involved in various signaling pathways in the body, leading to its biochemical and physiological effects. While this compound has several advantages for lab experiments, it also has some limitations, and further research is needed to fully explore its therapeutic potential and develop novel analogs with improved potency and selectivity.

Synthesis Methods

The synthesis method of N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine involves several steps, including the reaction of 4-fluorobenzonitrile with 2-methylthiophene-3-carboxylic acid to form 2-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ylamine. This compound is then reacted with 4-fluorobenzaldehyde to form the final product, this compound. The synthesis of this compound has been optimized to improve the yield and purity of the final product, and various analytical techniques such as NMR spectroscopy and mass spectrometry are used to confirm the identity of the compound.

Scientific Research Applications

N,5-bis(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-amine has been studied extensively for its potential applications in the field of cancer research. This compound is a potent inhibitor of several kinases that are involved in cancer cell growth and proliferation, including BTK, JAK2, and FLT3. In preclinical studies, this compound has shown promising results in inhibiting the growth of various cancer cell lines, including leukemia, lymphoma, and solid tumors. This compound has also been studied for its potential applications in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, as well as inflammatory disorders such as asthma and chronic obstructive pulmonary disease.